2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 2-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C21H16N2O3/c1-13-6-2-3-7-15(13)20(24)22-14-10-11-18-16(12-14)21(25)23-17-8-4-5-9-19(17)26-18/h2-12H,1H3,(H,22,24)(H,23,25)
• InChI Key: CPGUYPHOYZOUJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 921890-68-8

Description

2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.37. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetic and Pharmacodynamic Properties

Research into the pharmacokinetic and pharmacodynamic properties of compounds related to 2-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is crucial for understanding how these substances are absorbed, distributed, metabolized, and excreted in the body. Studies like those on YM087, a combined V1/V2 vasopressin receptor antagonist, highlight the importance of characterizing these properties to assess the compound's efficacy and safety profile in human subjects (Burnier et al., 1999).

Metabolic Pathways and Excretion

Understanding the metabolic pathways and excretion mechanisms of these compounds is vital for predicting their behavior in biological systems and their potential environmental impact. For instance, the study of the metabolism and excretion of methyl N-(o-aminophenyl)-N-(3-dimethylaminopropyl) anthranilate in dogs and humans provides insight into how these compounds are processed and eliminated, which is crucial for assessing their safety and potential side effects (Smith et al., 1967).

Implications for Disease Treatment

The research into compounds similar to this compound often explores their therapeutic potential for treating various diseases. For example, studies on oxcarbazepine, a compound with some structural similarities, provide insights into its efficacy in managing epilepsy, showcasing the potential of these compounds in medical applications (Wellington & Goa, 2001).

Safety and Tolerability

Evaluating the safety and tolerability of these compounds is a critical aspect of scientific research, ensuring that they can be safely used in therapeutic contexts. The study on the safety, tolerability, and pharmacokinetic profile of BIA 2-093, a novel putative antiepileptic agent, exemplifies the necessary research to establish a compound's safety profile before it can be considered for clinical use (Almeida & Soares-da-Silva, 2003).